Cas no 2411322-55-7 ((E)-4-(Dimethylamino)-N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide
• CAS No: 2411322-55-7
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 5358381
• Update Time: 2025-10-08

(E)-4-(Dimethylamino)-N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide
• Z3860034615
• (2E)-4-(dimethylamino)-N-({4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}methyl)but-2-enamide

• Inchi： 1S/C19H29N3O3/c1-21(2)8-4-5-19(23)20-14-16-6-7-18(24-3)17(13-16)15-22-9-11-25-12-10-22/h4-7,13H,8-12,14-15H2,1-3H3,(H,20,23)/b5-4+
• InChI Key： LITYMFMFQPHSHE-SNAWJCMRSA-N
• SMILES： O1CCN(CC2C(=CC=C(CNC(/C=C/CN(C)C)=O)C=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 422
• XLogP3: 0.8
• Topological Polar Surface Area: 54

Additional information on (E)-4-(Dimethylamino)-N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide (CAS No. 2411322-55-7)

(E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide (CAS No. 2411322-55-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potential therapeutic applications. The compound's molecular formula is C₁₉H₂₆N₃O₃, and it has a molecular weight of 338.42 g/mol.

The structure of (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide is composed of a butenamide backbone with a dimethylamino group at the C4 position, a methoxy-substituted phenyl ring, and a morpholinylmethyl substituent. These functional groups contribute to the compound's chemical stability and biological activity, making it a promising candidate for various pharmacological studies.

Recent research has focused on the potential therapeutic applications of (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide has also been investigated for its potential as an antitumor agent. Preclinical studies have shown that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide have also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable half-life, making it suitable for both acute and chronic treatment regimens. Additionally, the compound exhibits low toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating significant therapeutic benefits in patients with chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. The ongoing phase II trials aim to further validate these findings and explore the compound's potential in other disease areas.

The synthesis of (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide involves several well-established organic chemistry techniques. The key steps include the preparation of the morpholinylmethyl substituent, followed by its coupling with the methoxy-substituted phenyl ring and the butenamide backbone. The final step involves the introduction of the dimethylamino group through amination reactions. The overall yield of the synthesis is high, making it feasible for large-scale production.

In conclusion, (E)-4-(Dimethylamino)-N-[[4-Methoxy-3-(Morpholin-4-ylmethyl)phenyl]methyl]but-2-enamide (CAS No. 2411322-55-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both preclinical and clinical settings. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.